3’,5’-Di-O-benzoyl Fialuridine
3’,5’-Di-O-benzoyl Fialuridine
Brand Name:
Vulcanchem
CAS No.:
97614-45-4
VCID:
VC0123546
InChI:
InChI=1S/C27H20N2O12/c30-9-13-3-1-5-15(17(13)11-32)20(35)21(36)24-27(40,22(37)16-6-2-4-14(10-31)18(16)12-33)23(38)25(41-24)29-8-7-19(34)28-26(29)39/h1-12,21,23-25,36,38,40H,(H,28,34,39)/t21?,23-,24+,25+,27-/m0/s1
SMILES:
C1=CC(=C(C(=C1)C(=O)C(C2C(C(C(O2)N3C=CC(=O)NC3=O)O)(C(=O)C4=CC=CC(=C4C=O)C=O)O)O)C=O)C=O
Molecular Formula:
C27H20N2O12
Molecular Weight:
564.459
3’,5’-Di-O-benzoyl Fialuridine
CAS No.: 97614-45-4
Reference Standards
VCID: VC0123546
Molecular Formula: C27H20N2O12
Molecular Weight: 564.459
CAS No. | 97614-45-4 |
---|---|
Product Name | 3’,5’-Di-O-benzoyl Fialuridine |
Molecular Formula | C27H20N2O12 |
Molecular Weight | 564.459 |
IUPAC Name | 3-[2-[(2R,3S,4R,5R)-3-(2,3-diformylbenzoyl)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]-2-hydroxyacetyl]phthalaldehyde |
Standard InChI | InChI=1S/C27H20N2O12/c30-9-13-3-1-5-15(17(13)11-32)20(35)21(36)24-27(40,22(37)16-6-2-4-14(10-31)18(16)12-33)23(38)25(41-24)29-8-7-19(34)28-26(29)39/h1-12,21,23-25,36,38,40H,(H,28,34,39)/t21?,23-,24+,25+,27-/m0/s1 |
Standard InChIKey | LIXDPRAOALDPDG-BFWLNRSKSA-N |
SMILES | C1=CC(=C(C(=C1)C(=O)C(C2C(C(C(O2)N3C=CC(=O)NC3=O)O)(C(=O)C4=CC=CC(=C4C=O)C=O)O)O)C=O)C=O |
Synonyms | 3’,5’-Di-O-benzoyl-1-(2-deoxy-2-fluoro-D-arabinofuranosyl)-5-iodo-2,4(1H,3H)-pyrimidinedione;_x000B_3’,5’-Di-O-benzoyl-1-(2’-deoxy-2’-fluoro-D-arabinofuranosyl)-5-iodouracil; |
Last Modified | Aug 20 2021 |
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